Cas no 133116-84-4 (2,4-Quinazolinediamine,5-(trifluoromethyl)-)

• Product Name: 2,4-Quinazolinediamine,5-(trifluoromethyl)-
• CAS No: 133116-84-4
• MF: C₉H₇F₃N₄
• MW: 228.173891305923
• CID: 150826
• PubChem ID: 456223
• Update Time: 2025-08-05

2,4-Quinazolinediamine,5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinazolinediamine,5-(trifluoromethyl)-
• 5-Trifluoromethyl-quinazoline-2,4-d iamine
• 2,4-Diamino-5-pyridincarbonsaeure
• 2,4-diamino-5-trifluoromethylquinazoline
• 3-pyridinecarboxylic acid,4,6-diamino-
• 4,6-Diaminonicotinic acid
• AB71881
• AG-H-02097
• AK128497
• CTK2H6654
• KB-184638
• Aids007482
• Aids-007482
• 5-Trifluoromethyl-quinazoline-2,4-d
• 5-Trifluoromethyl-quinazoline-2,4-d iamine
• 2,4-Quinazolinediamine, 5-(trifluoromethyl)-
• [2-amino-5-(trifluoromethyl)-quinazolin-4-yl]-amine
• SCHEMBL22805659
• BKZKSEVOJGEMSX-UHFFFAOYSA-N
• 5-Trifluoromethylquinazoline-2,4-diamine
• DTXSID80157960
• 5-(trifluoromethyl)quinazoline-2,4-diamine
• 1,4-Dihydro-pyrido[3,4-b]pyrazine-2,3-dione
• 133116-84-4

• Inchi： 1S/C9H7F3N4/c10-9(11,12)4-2-1-3-5-6(4)7(13)16-8(14)15-5/h1-3H,(H4,13,14,15,16)
• InChI Key： BKZKSEVOJGEMSX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2C1=C(N)N=C(N)N=2)(F)F

Computed Properties

• Exact Mass: 228.06241
• Monoisotopic Mass: 228.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 438.5°Cat760mmHg
• Flash Point: 219°C
• Refractive Index: 1.645
• PSA: 77.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines